2-[4-(acetylamino)-1H-indol-1-yl]-N-[(1-methyl-1H-pyrrol-2-yl)methyl]acetamide

• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2-(4-acetamidoindol-1-yl)-N-[(1-methylpyrrol-2-yl)methyl]acetamide
• InChI: InChI=1S/C18H20N4O2/c1-13(23)20-16-6-3-7-17-15(16)8-10-22(17)12-18(24)19-11-14-5-4-9-21(14)2/h3-10H,11-12H2,1-2H3,(H,19,24)(H,20,23)
• InChI Key: JIXZTROGDJBIMU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2C=CN(C2=CC=C1)CC(=O)NCC3=CC=CN3C

Description

2-[4-(acetylamino)-1H-indol-1-yl]-N-[(1-methyl-1H-pyrrol-2-yl)methyl]acetamide is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

The synthesis of 2-[4-(acetylamino)-1H-indol-1-yl]-N-[(1-methyl-1H-pyrrol-2-yl)methyl]acetamide typically involves the following steps:

Formation of the Indole Core: The indole core can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Acetylation: The indole derivative is then acetylated using acetic anhydride in the presence of a base such as pyridine to introduce the acetylamino group.

Coupling with Pyrrole: The final step involves coupling the acetylated indole with a pyrrole derivative.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of continuous flow reactors for large-scale synthesis.

Chemical Reactions Analysis

2-[4-(acetylamino)-1H-indol-1-yl]-N-[(1-methyl-1H-pyrrol-2-yl)methyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the 3-position, using reagents such as halogens or nitro compounds.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[4-(acetylamino)-1H-indol-1-yl]-N-[(1-methyl-1H-pyrrol-2-yl)methyl]acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has been studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Research has explored its potential as a therapeutic agent for various diseases due to its ability to interact with biological targets.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[4-(acetylamino)-1H-indol-1-yl]-N-[(1-methyl-1H-pyrrol-2-yl)methyl]acetamide involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects . For example, it may inhibit the activity of certain enzymes involved in disease processes or interact with cellular receptors to induce therapeutic effects .

Comparison with Similar Compounds

Similar compounds to 2-[4-(acetylamino)-1H-indol-1-yl]-N-[(1-methyl-1H-pyrrol-2-yl)methyl]acetamide include other indole derivatives such as:

Indole-3-acetic acid: A plant hormone with various biological activities.

Tryptophan: An essential amino acid and precursor to serotonin.

Lysergic acid diethylamide (LSD): A well-known psychoactive compound.

What sets this compound apart is its unique combination of the indole and pyrrole moieties, which may confer distinct biological activities and therapeutic potential .